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Compound of Interest

Compound Name:
2-(1,2-Benzisoxazol-3-yl)acetic

acid

Cat. No.: B189195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(1,2-Benzisoxazol-3-yl)acetic
acid, a key intermediate in the synthesis of the antiepileptic drug Zonisamide.[1] This document

details its chemical and physical properties, safety and handling protocols, synthesis

methodologies, and potential biological relevance.

Chemical and Physical Properties
2-(1,2-Benzisoxazol-3-yl)acetic acid is a white to light yellow crystalline powder.[1] Its key

properties are summarized in the table below for easy reference.
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Property Value Source

Molecular Formula C₉H₇NO₃ [1]

Molecular Weight 177.16 g/mol [1]

CAS Number 4865-84-3 [1]

Melting Point 123 °C

Boiling Point 377.3 ± 17.0 °C (Predicted) [1]

Density 1.394 ± 0.06 g/cm³ (Predicted) [1]

Solubility Soluble in Methanol [1]

pKa 3.60 ± 0.30 (Predicted) [1]

Appearance
White to light yellow to light

orange powder to crystal
[1]

Safety and Handling
GHS Hazard Classification:

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2-(1,2-Benzisoxazol-3-yl)acetic acid is classified as follows:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity

(single exposure)
3

H335: May cause respiratory

irritation

Acute toxicity, oral 4 H302: Harmful if swallowed

Pictograms:
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Signal Word: Warning

Precautionary Statements:

A comprehensive list of precautionary statements for the safe handling and use of this

compound is provided below.
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Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264

Wash face, hands and any

exposed skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P301+P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P312

Call a POISON CENTER or

doctor/physician if you feel

unwell.
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P330 Rinse mouth.

P332+P313
If skin irritation occurs: Get

medical advice/attention.

P337+P313
If eye irritation persists: Get

medical advice/attention.

P362
Take off contaminated clothing

and wash before reuse.

Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

First Aid Measures:

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation persists, call a physician.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.

Handling and Storage:

Handling: Wear personal protective equipment/face protection. Ensure adequate ventilation.

Do not get in eyes, on skin, or on clothing. Avoid ingestion and inhalation. Avoid dust
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formation.

Storage: Keep in a dry, cool and well-ventilated place. Keep container tightly closed.

Recommended storage temperature is 2-8°C. Incompatible with strong oxidizing agents.

Experimental Protocols
Synthesis of 2-(1,2-Benzisoxazol-3-yl)acetic acid from 4-
Hydroxycoumarin
This protocol details a common method for the synthesis of 2-(1,2-Benzisoxazol-3-yl)acetic
acid.

Materials:

4-Hydroxycoumarin

Hydroxylamine hydrochloride

Sodium acetate

Methanol

Water

Hydrochloric acid (50%)

Procedure:[2]

To a stirred solution of 4-Hydroxycoumarin (500g, 3.086 mol) in methanol (5.0 L) at 25-30°C,

add Hydroxylamine hydrochloride (75g, 1.08 mol).

Add sodium acetate (885g, 10.80 mol) to the solution in portions over a period of 30 minutes.

Stir the reaction mixture at 25-30°C for 30 minutes.

Heat the mixture to reflux (65-70°C) and maintain at reflux for 5-6 hours. Monitor the reaction

progress by Thin Layer Chromatography (TLC).
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After completion of the reaction, distill off the methanol under vacuum at a temperature

below 50°C.

To the residue, add 7.0 L of water and cool the resulting solution to 10-15°C.

Adjust the pH of the reaction mass to 2-3 with 50% hydrochloric acid and stir for one hour at

10-15°C.

Filter the resulting solid and wash with 2 L of water.

Dry the solid at 55-60°C to obtain 2-(1,2-Benzisoxazol-3-yl)acetic acid.
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4-Hydroxycoumarin
in Methanol

Add Hydroxylamine HCl
& Sodium Acetate

Reagents Stir at 25-30°CMixing Reflux at 65-70°C
(5-6 hours)

Reaction Distill off MethanolWorkup Add Water & Cool Acidify with HCl (pH 2-3) Filter & Wash Dry 2-(1,2-Benzisoxazol-3-yl)acetic acidFinal Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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